![molecular formula C19H17NO4 B7713912 (2-hydroxy-7-methylquinolin-3-yl)methyl 4-methoxybenzoate](/img/structure/B7713912.png)
(2-hydroxy-7-methylquinolin-3-yl)methyl 4-methoxybenzoate
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Description
“(2-hydroxy-7-methylquinolin-3-yl)methyl 4-methoxybenzoate” is a compound that contains a quinoline moiety . Quinoline is a nitrogen-containing bicyclic compound that is widely found throughout nature in various forms . Quinoline derivatives are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc .
Synthesis Analysis
The synthesis of quinoline derivatives often starts from corresponding methyl 4-hydroxy-2H-1,2-benzothiazine-3-carboxylate by condensation with hydrazine hydrate, followed by treatment with substituted 2-chloro-3-formyl quinolines . The synthesis of these compounds can be carried out under ultrasonic irradiation .Molecular Structure Analysis
The molecular structure of quinoline derivatives like “this compound” is complex. Quinoline itself has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety .Chemical Reactions Analysis
The chemical reactions involving quinoline derivatives are diverse and depend on the specific derivative and reaction conditions. For instance, the reaction of hydrazide with carbon disulfide in ethanol in the presence of KOH can give a dihydrooxadiazole derivative .Mechanism of Action
The mechanism of action of quinoline derivatives can vary widely depending on the specific derivative and its biological target. Many quinoline derivatives exhibit various biological activities and thus provide a promising scaffold for the design of new antiviral, antibacterial, antitumor, antitubercular, antioxidant, anti-inflammatory, antimalarial, and antifungal drugs .
Future Directions
properties
IUPAC Name |
(7-methyl-2-oxo-1H-quinolin-3-yl)methyl 4-methoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO4/c1-12-3-4-14-10-15(18(21)20-17(14)9-12)11-24-19(22)13-5-7-16(23-2)8-6-13/h3-10H,11H2,1-2H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGLLSMWXPMMCCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C=C(C(=O)N2)COC(=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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